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Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and available biological information for α-Methylpiperidine-1-ethylamine. The nomenclature of

this compound can be ambiguous; this document primarily focuses on the isomer 1-(Piperidin-

1-yl)propan-2-amine and its closely related isomer 2-(Piperidin-1-yl)propan-1-amine, which is

more frequently documented under CAS Number 54151-70-1. This guide consolidates

available data on its chemical and physical properties, structural information, and notes the

current limitations in publicly accessible data regarding detailed experimental protocols and

specific biological signaling pathways.

Chemical Structure and Identification
The name "α-Methylpiperidine-1-ethylamine" suggests a methyl group on the ethylamine chain

at the alpha position relative to the amino group. This corresponds to the IUPAC name 1-
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(Piperidin-1-yl)propan-2-amine. An isomeric form, where the substitution pattern is altered, is 2-

(Piperidin-1-yl)propan-1-amine.

Structural Representation:

1-(Piperidin-1-yl)propan-2-amine:

SMILES: CC(N)CN1CCCCC1

InChI: InChI=1S/C8H18N2/c1-8(9)7-10-5-3-2-4-6-10/h8H,2-7,9H2,1H3

2-(Piperidin-1-yl)propan-1-amine (CAS: 54151-70-1):

SMILES: C1CCN(CC(C)N)CC1

InChI: InChI=1S/C8H18N2/c1-8(10)7-9-5-3-2-4-6-9/h8H,2-7,10H2,1H3

Physicochemical Properties
Quantitative data for these compounds is limited. The following table summarizes the available

information, primarily for 2-(Piperidin-1-yl)propan-1-amine (CAS 54151-70-1).

Property Value Source(s)

Molecular Formula C₈H₁₈N₂ [1]

Molecular Weight 142.24 g/mol [1]

Boiling Point
85 °C at 25 Torr[2]204.4 °C at

760 mmHg
[3]

Density 0.927 g/cm³ (Predicted) [2][3]

CAS Number 54151-70-1 [1]

Note: Data for melting point and solubility for the parent compounds are not readily available in

the surveyed literature.
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Detailed, step-by-step experimental protocols for the synthesis of α-Methylpiperidine-1-

ethylamine are not extensively documented in publicly available literature. However, general

synthetic strategies for piperidine derivatives are well-established.

A plausible synthetic approach for 1-(piperidin-1-yl)propan-2-amine could involve the reductive

amination of 1-(piperidin-1-yl)propan-2-one. This ketone precursor can be synthesized through

various organic chemistry methodologies.

A general workflow for such a synthesis is outlined below. Please note, this is a conceptual

workflow and would require laboratory optimization.
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Conceptual Synthesis Workflow

Starting Materials

Step 1: Alkylation

Intermediate

Step 2: Oxidation

Ketone Precursor

Step 3: Reductive Amination

Final Product

Piperidine

Nucleophilic ring-opening

Propylene Oxide

1-(Piperidin-1-yl)propan-2-ol

Oxidation (e.g., PCC, Swern)

1-(Piperidin-1-yl)propan-2-one

Reductive Amination
(e.g., NH3, NaBH3CN)

1-(Piperidin-1-yl)propan-2-amine

Click to download full resolution via product page

Caption: Conceptual synthesis of 1-(piperidin-1-yl)propan-2-amine.
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Biological Activity and Signaling Pathways
There is a significant lack of specific data in the scientific literature regarding the biological

activity, mechanism of action, and associated signaling pathways for α-methylpiperidine-1-

ethylamine.

The piperidine moiety is a common scaffold in many biologically active compounds, including

pharmaceuticals targeting the central nervous system. Derivatives of piperidine are known to

act as ligands for various receptors, such as dopamine, serotonin, and sigma receptors. For

instance, certain piperidine-piperazine compounds are investigated as ligands for dopamine

and serotonin receptors for the potential treatment of a range of neurological and psychiatric

disorders.

However, without specific studies on α-methylpiperidine-1-ethylamine, it is not possible to

delineate a specific signaling pathway.

Visualization of Logical Relationships
Due to the absence of specific information on the biological mechanisms and signaling

pathways of α-methylpiperidine-1-ethylamine, a diagram illustrating these aspects cannot be

provided at this time. Further research and publication of experimental data are required to

enable such a visualization.

The logical relationship for the potential, though unconfirmed, role of a generic piperidine

derivative as a receptor antagonist can be conceptualized as follows:
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Hypothetical Antagonist Action

Piperidine Derivative
(e.g., α-Methylpiperidine-1-ethylamine)

Target Receptor
(e.g., GPCR)

Binds to receptor

Cellular Response
(e.g., Signal Transduction Cascade)

Activation

Blocked Cellular Response

No Activation

Endogenous Ligand

Binding

Click to download full resolution via product page

Caption: Hypothetical mechanism of receptor antagonism.

Conclusion
α-Methylpiperidine-1-ethylamine, likely corresponding to 1-(piperidin-1-yl)propan-2-amine or its

isomer 2-(piperidin-1-yl)propan-1-amine, is a chemical entity with limited characterization in

public scientific databases. While its structural components suggest potential biological activity,

particularly within the central nervous system, there is a clear need for further research to

establish a comprehensive profile of its physicochemical properties, develop detailed synthetic

protocols, and investigate its pharmacological effects and mechanisms of action. This guide

serves as a summary of the currently available information and highlights the gaps in our

knowledge that future research may address.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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